1-[(2,5-Dimethylphenyl)methyl]-3'-(3-ethylphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone

• IUPAC Name: 1'-[(2,5-dimethylphenyl)methyl]-3-(3-ethylphenyl)-1,1-dioxospiro[1,3-thiazolidine-2,3'-indole]-2',4-dione
• InChI: InChI=1S/C27H26N2O4S/c1-4-20-8-7-9-22(15-20)29-25(30)17-34(32,33)27(29)23-10-5-6-11-24(23)28(26(27)31)16-21-14-18(2)12-13-19(21)3/h5-15H,4,16-17H2,1-3H3
• InChI Key: TWILQDVRFKIBHN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C(=O)CS(=O)(=O)C23C4=CC=CC=C4N(C3=O)CC5=C(C=CC(=C5)C)C
• Molecular Formula: C27H26N2O4S
• Molecular Weight: 474.6 g/mol

Description

1-[(2,5-Dimethylphenyl)methyl]-3'-(3-ethylphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone is a useful research compound. Its molecular formula is C27H26N2O4S and its molecular weight is 474.58. The purity is usually 95%.
BenchChem offers high-quality 1-[(2,5-Dimethylphenyl)methyl]-3'-(3-ethylphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(2,5-Dimethylphenyl)methyl]-3'-(3-ethylphenyl)-1,2-dihydrospiro[indole-3,2'-[1lambda6,3]thiazolidine]-1',1',2,4'-tetrone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

Spiro compounds containing indole and thiazolidine rings are notable for their synthetic versatility. Research by Izmest’ev et al. (2020) highlights the synthesis of thiazolidine-2,4-diones through the cleavage of certain tetrahydroimidazothiazolotriazinediones when treated with aromatic aldehydes. This process affords compounds with potential biological activity, including antiproliferative properties against certain cancer cell lines (Izmest’ev, Gazieva, Kolotyrkina, Daeva, & Kravchenko, 2020).

Catalysis and Green Chemistry Applications

Spiro compounds synthesized from indole and thiazolidine units have also been investigated for their catalytic properties and applications in green chemistry. Arya et al. (2012) demonstrated the use of Bronsted acidic ionic liquids for synthesizing fluorinated spiro[indole-thiazinones/thiazolidinones] with antihistamic properties through a one-pot microwave-induced technique. This research underscores the role of spiro compounds in developing environmentally friendly synthesis methods with potential pharmaceutical applications (Arya, Rawat, Dandia, & Sasai, 2012).

Biological Activity and Potential Therapeutic Applications

The biological activity of spiro[indole-thiazolidine] derivatives, especially their potential as therapeutic agents, is a significant area of interest. Kaminskyy et al. (2011) synthesized and evaluated the anticancer activity of spiro[indole-thiazolidine] conjugates. Their findings indicated that some derivatives exhibited superior anticancer activity, highlighting the therapeutic potential of such compounds (Kaminskyy, Khyluk, Vasylenko, Zaprutko, & Lesyk, 2011).